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Compound of Interest

Compound Name: Pyruvonitrile

Cat. No.: B1329346

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is not a substitute for a formal safety data sheet (SDS) or professional safety consultation.
Always refer to the most current SDS for pyruvonitrile and follow all applicable safety
regulations and institutional protocols.

Executive Summary

Pyruvonitrile, also known as acetyl cyanide, is a highly flammable and toxic organic
compound. Its handling requires stringent safety measures due to its acute oral and inhalation
toxicity, as well as its potential for skin and respiratory irritation. This guide provides a
comprehensive overview of the known toxicological properties of pyruvonitrile, safe handling
procedures, and personal protective equipment recommendations. While specific quantitative
toxicity data (LD50/LC50) for pyruvonitrile is not readily available in the public domain, its
hazard classifications indicate significant risk upon exposure. The primary mechanism of
toxicity for aliphatic nitriles is generally attributed to the metabolic release of cyanide, a potent
inhibitor of cellular respiration.

Toxicological Profile

Pyruvonitrile is classified as a hazardous substance with significant acute toxicity. The
following sections summarize the known toxicological effects.
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Acute Toxicity

Pyruvonitrile is classified as acutely toxic by oral and inhalation routes of exposure.[1][2] It is

also a skin and eye irritant and may cause respiratory irritation.[2][3]

Table 1: Summary of GHS Hazard Classifications for Pyruvonitrile

Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable liquids 2
and vapour
Acute toxicity, Oral 3 H301: Toxic if swallowed
Acute toxicity, Inhalation 2 H330: Fatal if inhaled
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye 5 H319: Causes serious eye
irritation irritation
Specific target organ toxicity — )
] ) H335: May cause respiratory
single exposure (Respiratory 3 S
Y irritation
tract irritation)
Hazardous to the aquatic 3 H412: Harmful to aquatic life

environment, long-term hazard

with long lasting effects

Source: Sigma-Aldrich Safety Data Sheet

Presumed Mechanism of Toxicity: Cyanide Release

While specific metabolic studies for pyruvonitrile are not widely available, the toxicity of many

aliphatic nitriles is attributed to their in vivo metabolism, which can release cyanide. Cyanide is

a potent cytotoxic agent that inhibits cellular respiration by binding to cytochrome ¢ oxidase

(Complex 1V) in the mitochondrial electron transport chain. This inhibition leads to a rapid

decrease in ATP production, causing cellular hypoxia and, in severe cases, death.

Diagram of Postulated Pyruvonitrile Toxicity Pathway
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Caption: Postulated metabolic activation of pyruvonitrile and subsequent cyanide-mediated
inhibition of cellular respiration.

Safe Handling and Personal Protective Equipment
(PPE)

Due to its high toxicity and flammability, pyruvonitrile must be handled with extreme caution in
a well-ventilated area, preferably within a chemical fume hood.

Table 2: Personal Protective Equipment (PPE) Recommendations

Protection Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.

) ] Chemical-resistant gloves (e.g., butyl rubber,
Skin Protection _
Viton®), a lab coat, and closed-toe shoes.

A full-face respirator with an appropriate organic
_ _ vapor cartridge is recommended, especially
Respiratory Protection _ ) _
when working outside of a fume hood or in case

of a spill.

Source: Compiled from multiple Safety Data Sheets.

Engineering Controls

e Work exclusively in a certified chemical fume hood.
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e Ensure an eyewash station and safety shower are readily accessible.

o Use spark-proof equipment and avoid sources of ignition.

Storage

» Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
o Keep the container tightly closed and store in a locked cabinet.

» Incompatible materials include strong oxidizing agents, acids, and bases.

Emergency Procedures
First Aid Measures

Table 3: First Aid Procedures for Pyruvonitrile Exposure
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Exposure Route First Aid Instructions

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. If
Inhalation breathing has stopped, provide artificial

respiration (do not use mouth-to-mouth). Seek

immediate medical attention.

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. If the victim is

conscious and alert, rinse their mouth with
Ingestion water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Source: Compiled from multiple Safety Data Sheets.

Spill and Leak Procedures

o Evacuate the area immediately.

Remove all sources of ignition.

Ventilate the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.
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Experimental Protocols (Representative)

While specific experimental protocols for toxicological studies on pyruvonitrile are not publicly
available, the following are generalized methodologies for assessing acute toxicity, which would
be adapted for a substance with the hazard profile of pyruvonitrile.

Representative Protocol: Acute Oral Toxicity (Up-and-
Down Procedure - UDP) - OECD 425

o Objective: To determine the acute oral toxicity (LD50) of a substance.
o Animal Model: Typically, a single sex (usually female) of a rodent species (e.g., Wistar rats).
e Procedure:

o Asingle animal is dosed with the test substance at a starting dose level selected based on
available data.

o The animal is observed for signs of toxicity and mortality for up to 14 days.

o If the animal survives, the next animal is dosed at a higher level. If the animal dies, the
next is dosed at a lower level.

o This sequential dosing continues until a stopping criterion is met (e.g., a number of
reversals in outcome).

o Data Analysis: The LD50 is calculated using maximum likelihood estimation.

Diagram of a Generic Experimental Workflow for Acute Toxicity Testing
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Caption: A generalized workflow for conducting an acute toxicity study, from preliminary
assessment to final classification.

Physical and Chemical Properties

Table 4: Physical and Chemical Properties of Pyruvonitrile

Property Value

CAS Number 631-57-2

Molecular Formula CsHsNO

Molecular Weight 69.06 g/mol

Appearance Colorless to light yellow liquid
Boiling Point 92-93 °C

Density 0.974 g/mL at 25 °C

Flash Point 14 °C

N Soluble in ether and acetonitrile. Decomposes in
Solubility .
water.

Source: Compiled from multiple Safety Data Sheets.

Conclusion

Pyruvonitrile is a hazardous chemical that poses significant health risks, primarily through
acute oral and inhalation toxicity. Its high flammability also presents a serious safety concern.
All handling of this substance should be conducted by trained personnel in a controlled
laboratory setting with appropriate engineering controls and personal protective equipment.
The presumed mechanism of toxicity via cyanide release underscores the need for rapid and
appropriate medical intervention in case of exposure. Due to the lack of publicly available,
specific quantitative toxicological data, a cautious approach assuming high toxicity is
warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Toxicity of Pyruvonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329346#safe-handling-and-toxicity-of-pyruvonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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